Cas no 33544-14-8 (7-methoxy-4-oxo-4H-chromene-2-carbonitrile)

• Product Name: 7-methoxy-4-oxo-4H-chromene-2-carbonitrile
• CAS No: 33544-14-8
• MF: C₁₁H₇NO₃
• MW: 201.178182840347
• CID: 1458621
• PubChem ID: 214638
• Update Time: 2025-04-23

7-methoxy-4-oxo-4H-chromene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-4-oxo-4H-chromene-2-carbonitrile
• 7-methoxy-4-oxochromene-2-carbonitrile
• 7-Methoxy-4-oxo-4H-1-benzopyran-2-carbonitrile
• BRN 1374789
• 33544-14-8
• 4H-1-Benzopyran-2-carbonitrile, 7-methoxy-4-oxo-
• DTXSID00187224

• Inchi： 1S/C11H7NO3/c1-14-7-2-3-9-10(13)4-8(6-12)15-11(9)5-7/h2-5H,1H3
• InChI Key： GIFSFCBCSKZISN-UHFFFAOYSA-N
• SMILES： O1C(C#N)=CC(C2C=CC(=CC1=2)OC)=O

Computed Properties

• Exact Mass: 201.04261
• Monoisotopic Mass: 201.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 341.3°C at 760 mmHg
• Flash Point: 148.9°C
• Refractive Index: 1.6
• PSA: 59.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 7-methoxy-4-oxo-4H-chromene-2-carbonitrile

7-Methoxy-4-Oxo-4H-Chromene-2-Carbonitrile: A Comprehensive Overview

7-methoxy-4-oxo-4H-chromene-2-carbonitrile, also known by its CAS number 33544-14-8, is a synthetic compound that has garnered significant attention in the field of biomedical research. This compound belongs to the class of chromenone derivatives, which are known for their diverse biological activities. The presence of the methoxy group at position 7 and the oxo group at position 4, along with the cyanide group at position 2, makes this compound unique in its structural and functional properties.

Recent studies have highlighted the potential of 7-methoxy-4-oxo-4H-chromene-2-carbonitrile in various biomedical applications. Its structural features make it a promising candidate for drug discovery, particularly in the areas of cancer research and neurodegenerative diseases. The compound's ability to modulate key cellular pathways, including kinase activity and apoptosis signaling, positions it as a valuable tool for exploring novel therapeutic interventions.

The cyanide group in the structure of 7-methoxy-4-oxo-4H-chromene-2-carbonitrile contributes to its potential anticancer properties. Cyanide derivatives have been extensively studied for their ability to induce cell cycle arrest and promote apoptosis in cancer cells. Furthermore, the methoxy group at position 7 may enhance the compound's bioavailability and metabolic stability, which are critical factors in drug development.

In addition to its pharmacological properties, 7-methoxy-4-oxo-4H-chromene-2-carbonitrile has shown promising results in biomedical imaging. The compound's fluorescence properties make it a potential candidate for use as a fluorescent probe in in vivo imaging and disease diagnostics. This application is particularly relevant in the context of precision medicine, where molecular imaging plays a crucial role in disease detection and monitoring.

The development of 7-methoxy-4-oxo-4H-chromene-2-carbonitrile as a biomedical agent has been supported by advancements in synthetic chemistry. The compound's synthesis involves a series of steps that optimize both yield and purity, ensuring its suitability for preclinical studies. Researchers have also explored various molecular modeling techniques to understand the compound's interaction with target proteins, providing valuable insights into its mechanism of action.

One of the most exciting developments in the study of 7-methoxy-4-oxo-4H-chromene-2-carbonitrile is its potential as a theranostic agent. Theranostics refers to the combination of therapy and diagnostics, allowing for targeted delivery of drugs while monitoring their effects in real-time. The compound's dual functionality makes it a promising candidate for this emerging class of agents.

In conclusion, 7-methoxy-4-oxo-4H-chromene-2-carbonitrile, with CAS number 33544-14-8, represents a significant advancement in the field of biomedical research. Its unique structure, combined with its diverse biological activities, positions it as a valuable tool for exploring new therapies and diagnostics. As research continues to uncover its full potential, this compound is poised to make a meaningful impact on the treatment of various diseases.